Cas no 21811-74-5 (5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride)

• Product Name: 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride
• CAS No: 21811-74-5
• MF: C₂₃H₁₃Cl₃N₄O₅
• MW: 531.732122182846
• MDL: MFCD00051407
• CID: 250220
• PubChem ID: 24893242
• Update Time: 2025-05-21

5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3',6'-dihydroxy-, hydrochloride(1:1)
• 5-([4,6-Dichlorotriazin-2-yl]amino)fluorescein hydrochloride
• DTAF
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3',...
• 5-((4 6-DICHLOROTRIAZIN-2-YL)AMINO)
• 5-[(4,6-Dichlorotriazin-2-yl)amino]fluorescein I hydrochloride
• 21811-74-5
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3',6'-dihydroxy-, monohydrochloride
• 6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one;hydrochloride
• AKOS015908796
• 5-(4,6-dichloro-1,3,5-triazin-2-ylamino)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride
• 5-((4,6-Dichlorotriazin-2-yl)amino)fluorescein hydrochloride
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, ar-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3',6'-dihydroxy-, monohydrochloride
• DTXSID6066733
• 5-(4,6-dichlorotriazinyl)aminofluorescein hydrochloride
• 6-(4,6-Dichlorotriazinyl)aminofluorescein hydrochloride
• GS-5658
• SCHEMBL1009177
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 5-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3',6'-dihydroxy-, monohydrochloride
• PD165842
• 5-[(4,6-Dichlorotriazin-2-yl)amino]fluorescein hydrochloride
• 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride
• 6-[(4, 6-dichloro-1, 3, 5-triazin-2-yl)amino]-3', 6'-dihydroxyspiro[2-benzofuran-3, 9'-xanthene]-1-one;hydrochloride
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 5-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-3',6'-dihydroxy-, hydrochloride (1:1)
• 5-[(4,6-DICHLORO-1,3,5-TRIAZIN-2-YL)AMINO]-3',6'-DIHYDROXY-3H-SPIRO[2-BENZOFURAN-1,9'-XANTHENE]-3-ONE HYDROCHLORIDE
• TZGKHPXUAULWOC-UHFFFAOYSA-N
• 6-([4,6-Dichlorotriazin-2-yl]amino)fluoresceinHydrochloride
• G85022
• 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride

• MDL： MFCD00051407
• Inchi： 1S/C23H12Cl2N4O5.ClH/c24-20-27-21(25)29-22(28-20)26-10-1-4-14-13(7-10)19(32)34-23(14)15-5-2-11(30)8-17(15)33-18-9-12(31)3-6-16(18)23;/h1-9,30-31H,(H,26,27,28,29);1H
• InChI Key： TZGKHPXUAULWOC-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O)Cl.Cl

Computed Properties

• Exact Mass: 565.97200
• Monoisotopic Mass: 529.995153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 759
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 126.69000
• LogP: 6.57820

5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride

5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride: A Comprehensive Overview

CAS No. 21811-74-5, commonly referred to as 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride, is a compound that has garnered significant attention in the scientific community due to its unique properties and versatile applications. This compound is a derivative of fluorescein, a well-known fluorescent dye, modified with a 4,6-dichloro-s-triazinylamino group. The incorporation of this group enhances the compound's stability and fluorescence characteristics, making it highly suitable for various applications in fields such as biochemistry, molecular biology, and material science.

The structure of 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride is characterized by a fluorescein core with an amino group attached at the 5-position. This amino group is further substituted with a 4,6-dichloro-s-triazine ring. The presence of the dichloro substitution on the triazine ring plays a crucial role in stabilizing the compound and enhancing its fluorescence quantum yield. Recent studies have demonstrated that this modification significantly improves the compound's resistance to photobleaching, making it an ideal candidate for long-term fluorescence imaging applications.

In terms of applications, 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride has been widely used as a fluorescent probe in various biological assays. Its ability to emit bright fluorescence under specific excitation wavelengths makes it highly suitable for tracking cellular processes, such as protein localization and DNA/RNA interactions. Additionally, this compound has been employed in the development of fluorescent sensors for detecting metal ions and other analytes in complex biological matrices.

Recent advancements in nanotechnology have further expanded the utility of CAS No. 21811-74-5. Researchers have successfully incorporated this compound into nanoparticles for targeted drug delivery systems. The fluorescence properties of the compound enable real-time monitoring of drug release kinetics, providing valuable insights into therapeutic efficacy. Moreover, its compatibility with various imaging techniques has made it a valuable tool in preclinical studies.

The synthesis of 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride involves a multi-step process that includes nucleophilic substitution and condensation reactions. The optimization of reaction conditions has been a focal point of recent studies, with researchers exploring alternative reagents and catalysts to improve yield and purity. These efforts have led to the development of more efficient synthetic routes, reducing production costs and enhancing scalability.

In conclusion, CAS No. 21811-74-5, or 5-(4,6-Dichloro-s-triazin-2-ylamino)fluorescein Hydrochloride, stands as a testament to the ingenuity of modern chemical synthesis and its application in advancing scientific research. With its enhanced fluorescence properties and versatile applications, this compound continues to play a pivotal role in diverse fields, from basic research to clinical diagnostics.